Tert-butyl (2-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate

• IUPAC Name: tert-butyl N-[2-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
• InChI: InChI=1S/C17H25BN2O6/c1-15(2,3)24-14(21)19-12-10-11(8-9-13(12)20(22)23)18-25-16(4,5)17(6,7)26-18/h8-10H,1-7H3,(H,19,21)
• InChI Key: GMAMGRPWMDJGHV-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)[N+](=O)[O-])NC(=O)OC(C)(C)C
• Molecular Formula: C17H25BN2O6
• Molecular Weight: 364.2 g/mol

Description

Tert-butyl (2-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate is a chemical compound. It is a significant intermediate of 1H-indazole derivatives. The empirical formula is C16H28BNO4.

Molecular Structure Analysis

The molecular structure of this compound has been corroborated by FTIR, 1H and 13C NMR spectroscopy, and MS. The optimized molecular structure coheres with the single crystal structure ascertained via the experiment.

Chemical Reactions Analysis

The compound can be aromatized at the C5 position through the Suzuki–Miyaura reaction, and the structure can be further modified to exploit the derivation of the indazole structure type.

Physical And Chemical Properties Analysis

The compound is a solid with a molecular weight of 309.21. More detailed physical and chemical properties are not available in the retrieved papers.

Scientific Research Applications

• Synthesis and Crystal Structure Study

  • Field : Structural Chemistry
  • Application Summary : Tert-butyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate is a significant intermediate of 1H-indazole derivatives. It’s used in the synthesis of various biologically active compounds.
  • Methods : The compound is acquired through two substitution reactions. The structure is corroborated by FTIR, 1H and 13C NMR spectroscopy, and MS.
  • Results : The results of comparing the DFT calculated value with the X-ray diffraction value display that the optimized molecular structure does cohere with the single crystal structure ascertained via the experiment.

• Biologically Active Compounds Synthesis

  • Field : Biochemistry
  • Application Summary : Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate is an important intermediate in many biologically active compounds such as crizotinib.
  • Methods : The compound was synthesized through three steps, using tert-butyl-4-hydroxypiperdine-1-carboxylate as starting material.
  • Results : The successful synthesis of the compound provides a pathway for the production of biologically active compounds.

• Combustible Solids
  • Field : Material Science
  • Application Summary : Tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydropyridine-1(2H)-carboxylate is a combustible solid. It’s used in the synthesis of various materials.
  • Methods : The compound is acquired through various chemical reactions. The structure is corroborated by FTIR, 1H and 13C NMR spectroscopy, and MS.
  • Results : The successful synthesis of the compound provides a pathway for the production of various materials.

• Synthesis of Biologically Active Compounds
  • Field : Biochemistry
  • Application Summary : Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate is an important intermediate in many biologically active compounds such as crizotinib.
  • Methods : The compound was synthesized through three steps, using tert-butyl-4-hydroxypiperdine-1-carboxylate as starting material.
  • Results : The successful synthesis of the compound provides a pathway for the production of biologically active compounds.